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Compound of Interest

Compound Name:
2-(2-Methylpropoxy)-3-

nitropyridine

Cat. No.: B8025882

Get Quote

CAS Number: 878407-50-2 Compound Class: Nitropyridine / Alkoxypyridine Intermediate

Molecular Formula:

Molecular Weight: 196.20 g/mol [1]

Executive Technical Summary
2-(2-Methylpropoxy)-3-nitropyridine (also known as 2-isobutoxy-3-nitropyridine) serves as a

critical electrophilic scaffold in the synthesis of fused heterocyclic systems, particularly

imidazo[4,5-b]pyridines.[1] Its structural utility lies in the ortho-nitro effect: the C3-nitro group

activates the C2 position for nucleophilic aromatic substitution (

) while simultaneously serving as a latent amine precursor.[1]

For drug development professionals, this compound is not merely a building block but a

strategic "turn-key" intermediate. It enables the rapid construction of kinase inhibitor libraries

(e.g., JAK, GSK-3) by providing a pre-functionalized pyridine core that avoids the harsh

conditions typically required to install alkoxy substituents on electron-deficient rings.[1]
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Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7][8][9][10]

Property Data Technical Note

CAS Number 878407-50-2
Primary identifier for the nitro-

precursor.[1]

Downstream CAS 58443-07-5

CAS for the reduced amine (2-

(2-methylpropoxy)pyridin-3-

amine).[1]

Structure Pyridine ring, 3-NO2, 2-OiBu

The isobutoxy group provides

steric bulk and lipophilicity

(LogP modulation).

Appearance Yellow crystalline solid or oil
Nitro group conjugation

imparts yellow color.

Solubility DCM, EtOAc, DMSO, DMF

Poor water solubility; requires

organic co-solvents for

reactions.

Reactivity
High (

active)

Susceptible to nucleophilic

attack at C2; Nitro group

reducible to amine.

Synthesis Protocol: Nucleophilic Aromatic
Substitution
The synthesis relies on the

mechanism where the nitro group at C3 acts as an electron-withdrawing group (EWG),
activating the leaving group (typically Chlorine) at C2.

Reagents & Stoichiometry
Substrate: 2-Chloro-3-nitropyridine (1.0 equiv)

Nucleophile: 2-Methylpropan-1-ol (Isobutanol) (1.2 – 1.5 equiv)[1]
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Base: Sodium Hydride (NaH, 60% dispersion) or Potassium tert-butoxide (t-BuOK) (1.1 – 1.3

equiv)[1]

Solvent: Anhydrous THF or DMF (0.2 M concentration)

Step-by-Step Methodology
Activation (0°C): In a flame-dried flask under Argon, suspend NaH (1.2 equiv) in anhydrous

THF.

Alkoxide Formation (0°C → RT): Add Isobutanol (1.2 equiv) dropwise. Evolution of

gas will be observed. Stir for 30 minutes at room temperature (RT) to ensure complete
formation of sodium isobutoxide.

Addition (-10°C): Cool the mixture to -10°C. Add a solution of 2-Chloro-3-nitropyridine in THF

dropwise. Critical: Control the exotherm to prevent competitive attack at other ring positions

or polymerization.

Reaction (RT → 60°C): Allow to warm to RT. If TLC indicates incomplete conversion after 2

hours, heat to 60°C. The reaction is driven by the formation of the stable Meisenheimer

complex intermediate.

Workup: Quench with saturated

(aq). Extract with Ethyl Acetate (3x).[1] Wash combined organics with brine, dry over

, and concentrate.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient). The product is typically a

yellow solid.

Mechanistic Logic & Visualization
The reaction proceeds via an Addition-Elimination pathway.[1] The C3-nitro group is essential;

it withdraws electron density from the ring (inductive and resonance effects), making C2 highly

electrophilic.

Diagram 1: Synthesis Pathway ( )
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Caption: The

pathway showing the activation of C2 by the nitro group, leading to chloride displacement.[1]

Applications in Drug Discovery: The
Imidazopyridine Scaffold
The primary value of 2-(2-Methylpropoxy)-3-nitropyridine is its role as a precursor to 2-

alkoxy-3-aminopyridines, which are subsequently cyclized to form imidazo[4,5-b]pyridines.[1]

This scaffold is ubiquitous in medicinal chemistry, appearing in inhibitors for:

Aurora Kinases (Oncology)

JAK/STAT Pathway (Autoimmune diseases)

GPCRs (Adenosine receptors)

Downstream Workflow
Reduction: The nitro group is reduced to an amine using

or

.

Product: 2-(2-Methylpropoxy)pyridin-3-amine (CAS 58443-07-5).[1]

Cyclization: The resulting diamine-like structure (with the ring nitrogen and exocyclic amine)

reacts with a carbon electrophile (e.g., Triethyl orthoformate or an aldehyde) to close the

imidazole ring.
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Diagram 2: From Nitro-Pyridine to Drug Scaffold
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Caption: Transformation of the nitro intermediate into the bioactive imidazo[4,5-b]pyridine

scaffold.

Safety & Handling (MSDS Highlights)
Hazards: Nitro compounds are potentially explosive if heated under confinement. 2-Chloro-3-

nitropyridine residues can be skin sensitizers.[1]

Storage: Store at 2-8°C under inert atmosphere (

or Ar).

Disposal: High nitrogen content; dispose of via incineration with afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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